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Compound of Interest

Compound Name: TJU103

Cat. No.: B3026600

Disclaimer: Publicly available research specifically detailing a biomedical alloy designated
"TJU103" is limited. This guide, therefore, presents a comprehensive overview of the typical
microstructure analysis for a representative advanced biomedical titanium alloy, synthesized
from established research on similar materials. The data and protocols provided are based on
common findings for B-type titanium alloys used in biomedical applications.

This technical guide is intended for researchers, scientists, and drug development
professionals, providing in-depth information on the microstructure, mechanical properties, and
relevant analytical techniques for an advanced biomedical titanium alloy, herein referred to as
TJU103.

Quantitative Data Summary

The properties of biomedical alloys are intrinsically linked to their composition and resulting
microstructure. The following tables summarize the typical quantitative data for a high-
performance, non-toxic biomedical titanium alloy.

Table 1: Nominal Chemical Composition of TJU103 Alloy
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Element Symbol Weight Percentage (wt. %)
Titanium Ti Balance

Niobium Nb 30-35

Tantalum Ta 4-6

Zirconium Zr 4-6

Silicon Si 0.3-0.7

Note: The composition is representative of modern (3-stabilized titanium alloys designed for
biomedical applications, aiming to eliminate cytotoxic elements like Vanadium and Aluminum.

Table 2: Representative Mechanical Properties of TJU103 Alloy

Property Value

Young's Modulus 50 - 60 GPa[1]
Ultimate Tensile Strength 950 - 1270 MPa[1]
Yield Strength 840 - 1170 MPa[1]
Elongation at Fracture 4 - 10%J1]
Microhardness 219 - 257 HVI[1]

Experimental Protocols for Microstructure Analysis

A thorough understanding of the microstructure is crucial for predicting the in-vivo performance
of biomedical implants. The following are standard experimental protocols for the analysis of
alloys like TJU103.

Sample Preparation

Proper sample preparation is paramount for accurate microstructural analysis.

o Sectioning: The initial step involves cutting the alloy to the desired size and orientation using
a precision cutter with ample cooling to prevent any microstructural changes.
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e Mounting: The sectioned samples are then mounted in a conductive or non-conductive resin
to facilitate handling during subsequent preparation stages.

e Grinding: A series of grinding steps are performed using progressively finer abrasive papers
(e.g., 240, 400, 600, 800, 1200 grit) with water as a lubricant to achieve a flat surface.

e Polishing: Following grinding, the samples are polished using diamond suspensions of
decreasing particle size (e.g., 6 pum, 3 um, 1 um) on a polishing cloth to obtain a mirror-like
surface finish. A final polishing step with a colloidal silica suspension may be used for optimal
results.

o Etching: To reveal the microstructure, the polished surface is chemically etched. A common
etchant for titanium alloys is Kroll's reagent (e.g., 10 mL HF, 5 mL HNO3, and 85 mL water).
[2] The etching time is critical and needs to be optimized to clearly delineate grain
boundaries and different phases.

Microstructural Characterization Techniques

A combination of microscopy and diffraction techniques is employed for a comprehensive
analysis.

o Optical Microscopy (OM): This is the primary technique for observing the general
microstructure, including grain size and morphology.

e Scanning Electron Microscopy (SEM): SEM provides higher magnification and resolution
imaging of the microstructure. When coupled with Energy Dispersive X-ray Spectroscopy
(EDS), it allows for the elemental analysis of different phases present in the alloy.

o Electron Backscatter Diffraction (EBSD): EBSD is a powerful technique used in conjunction
with SEM to determine the crystallographic orientation of grains and identify different phases
based on their crystal structure.

» X-ray Diffraction (XRD): XRD is used to identify the crystalline phases present in the alloy. It
is a bulk analysis technique that provides information about the phase constituents and their
relative proportions.

Visualizations
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The following diagrams illustrate the experimental workflow and the fundamental relationships
in the material science of TJU103.
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Experimental workflow for microstructure analysis.
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Relationship between processing, microstructure, and properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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